cis-3-Oxabicyclo[3.2.0]heptan-2-one

• IUPAC Name: (1R,5S)-3-oxabicyclo[3.2.0]heptan-2-one
• InChI: InChI=1S/C6H8O2/c7-6-5-2-1-4(5)3-8-6/h4-5H,1-3H2/t4-,5-/m1/s1
• InChI Key: UJFCQYSTPCFCII-RFZPGFLSSA-N
• Canonical SMILES: C1CC2C1COC2=O
• Isomeric SMILES: C1C[C@@H]2[C@H]1COC2=O
• Molecular Formula: C6H8O2
• Molecular Weight: 112.13 g/mol

Description

Cis-3-Oxabicyclo[3.2.0]heptan-2-one is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Bicyclic Compounds

• Bicyclic Tetrahydrofuran-Fused β-Lactams Synthesis : cis-3-Benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones have been used to synthesize cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones, leading to the creation of methyl cis-3-aminotetrahydrofuran-2-carboxylates. This method is considered more advantageous for drug design due to the compounds' unconventional C-fused bicyclic β-lactam structure (Mollet, D’hooghe, & Kimpe, 2012).

• Synthesis of Fused Bicyclic β-Lactams : Research has shown that cis-3-Benzyloxy-4-(2-bromo-1,1-dimethylethyl)azetidin-2-ones can be transformed into methyl cis-3-aminotetrahydrofuran-2-carboxylates via a unique pathway involving cis-2-oxa-6-azabicyclo[3.2.0] heptan-7-ones (Leemans, D’hooghe, Dejaegher, Törnroos, & Kimpe, 2010).

Construction of Bicyclic Systems

• Formation of Bicyclic γ-Butyrolactone : Stereoselective rearrangement of certain epoxy-3-oxabicyclo[3.2.0]heptan-2-ones in water has been utilized to create cis-fused butyrolactone, a precursor for the synthesis of new bicyclonucleosides (Lescop, Nguyen-Kim, & Huet, 2000).

• Oxygen Bridge Bicyclic Systems : Novel methods have been developed to construct 7-oxabicyclo[2.2.1]heptane skeletons, with specific focus on cis-epoxy alcohols derived from cyclohexen-1-ol derivatives. These methods involve an intramolecular SN2 reaction to achieve the desired bicyclic structure (Iwakura, Tokura, & Tanino, 2017).

Advanced Building Blocks in Drug Discovery

• Creation of Bicyclic Nucleosides : The cis-3-Oxabicyclo[3.2.0]heptan-2-one structure has been explored in the creation of novel nucleosides, potentially leading to advancements in drug discovery. These nucleosides are designed to mimic the structure of biologically active compounds (Alibés et al., 2006).

• Photochemical Synthesis for Drug Building Blocks : A rapid method for synthesizing substituted 3-azabicyclo[3.2.0]heptanes has been developed, using common chemicals in a [2+2]-photochemical cyclization. These heptanes serve as essential building blocks in drug discovery (Denisenko et al., 2017).